N'-{[(2,3-dimethylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-methylphenyl)methylidene]amino] 2-(2,3-dimethylphenoxy)acetate
• InChI: InChI=1S/C18H20N2O3/c1-12-6-4-8-15(10-12)18(19)20-23-17(21)11-22-16-9-5-7-13(2)14(16)3/h4-10H,11H2,1-3H3,(H2,19,20)
• InChI Key: RZUDXROJFGILIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=NOC(=O)COC2=CC=CC(=C2C)C)N
• Isomeric SMILES: CC1=CC(=CC=C1)/C(=N/OC(=O)COC2=CC=CC(=C2C)C)/N
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-{[(2,3-dimethylphenoxy)acetyl]oxy}-3-methylbenzenecarboximidamide is a chemical compound that has gained significant attention in the scientific community due to its potential for use in various research applications. This compound is commonly referred to as DMPO and is known for its ability to scavenge free radicals and protect against oxidative damage. In

Mechanism of Action

The mechanism of action for DMPO involves its ability to scavenge free radicals and protect against oxidative damage. DMPO reacts with free radicals, forming stable adducts that prevent further damage to cellular components. This mechanism of action has been shown to be effective in protecting against oxidative damage in various models of oxidative stress.
Biochemical and Physiological Effects:
DMPO has been shown to have a variety of biochemical and physiological effects. It has been shown to protect against oxidative damage to proteins, lipids, and DNA. DMPO has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. Additionally, DMPO has been shown to improve mitochondrial function and reduce apoptosis in various models of oxidative stress.

Advantages and Limitations for Lab Experiments

DMPO has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. DMPO is also relatively non-toxic, making it suitable for use in in vivo studies. However, DMPO has some limitations, including its limited solubility in aqueous solutions and its potential to interfere with some assays.

Future Directions

There are several future directions for DMPO research. One area of interest is the development of new DMPO derivatives with improved solubility and bioavailability. Another area of interest is the use of DMPO in combination with other antioxidants or therapies to enhance its protective effects. Additionally, further research is needed to fully understand the mechanism of action of DMPO and its potential for use in various disease models.

Synthesis Methods

The synthesis method for DMPO involves the reaction between 3-methylbenzenecarboximidamide and (2,3-dimethylphenoxy)acetic anhydride in the presence of a base catalyst. This reaction results in the formation of DMPO, which can be purified through recrystallization. The synthesis method for DMPO is well-established and has been used in numerous studies.

Scientific Research Applications

DMPO has been used in a variety of scientific research applications due to its ability to scavenge free radicals and protect against oxidative damage. It has been shown to have protective effects in various models of oxidative stress, including ischemia-reperfusion injury, neurodegenerative diseases, and aging. DMPO has also been used in studies investigating the role of free radicals in cancer and inflammation.